Cas no 908120-28-5 (N-(4-methylphenyl)-N-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine)

• Product Name: N-(4-methylphenyl)-N-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
• CAS No: 908120-28-5
• MF: C₂₅H₂₈BNO₂
• MW: 385.30632686615
• CID: 2136989
• PubChem ID: 77134380
• Update Time: 2025-04-21

N-(4-methylphenyl)-N-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-N-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
• 908120-28-5
• DB-078813

• Inchi： 1S/C25H28BNO2/c1-19-11-15-22(16-12-19)27(21-9-7-6-8-10-21)23-17-13-20(14-18-23)26-28-24(2,3)25(4,5)29-26/h6-18H,1-5H3
• InChI Key： JPZHLLGPGKEKAI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC(C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 385.2213093Da
• Monoisotopic Mass: 385.2213093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų